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Compound of Interest

1-(Benzyloxy)-4-
Compound Name:

(bromomethyl)benzene

Cat. No.: B113425

An In-depth Technical Guide to 1-(Benzyloxy)-4-(bromomethyl)benzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 1-
(benzyloxy)-4-(bromomethyl)benzene, including its physicochemical properties, safety
information, and applications in organic synthesis. This document is intended to serve as a key
resource for professionals in research and drug development.

Chemical and Physical Properties

1-(Benzyloxy)-4-(bromomethyl)benzene, also known as 4-benzyloxybenzyl bromide, is a
versatile bifunctional reagent. Its structure features a reactive benzylic bromide useful for
nucleophilic substitution and a benzyl ether that can act as a protecting group.
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Property Value Reference(s)
CAS Number 5544-60-5 [1]
Molecular Formula C14H13BrO [1]
Molecular Weight 277.16 g/mol [1]
Appearance Solid [2]
Melting Point 83-85 °C [2]
Boiling Point 366.0 £ 22.0 °C (Predicted) [2]
Flash Point 143 °C [2]

- Soluble in dichloromethane;
Solubility _ _ _ [2]
practically insoluble in water.

Store in an inert atmosphere,
Storage Conditions in a freezer at temperatures [2]
under -20°C.

Material Safety Data

Comprehensive safety data is crucial for the handling of 1-(benzyloxy)-4-
(bromomethyl)benzene. This compound is classified as hazardous, and appropriate safety
precautions must be observed.

SHS H | Classificati

Hazard Class Hazard Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage
Specific target organ toxicity — H335: May cause respiratory
] Category 3 o
single exposure irritation
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Safety and Handling

Parameter

Information

Signal Word

Danger

Precautionary Statements

P260, P264, P270, P271, P280,
P301+P330+P331, P302+P352,
P303+P361+P353, P304+P340,
P305+P351+P338, P310, P362+P364, P363,
P403+P233, P405, P501

Personal Protective Equipment (PPE)

Wear protective gloves, chemical safety goggles
or a face shield, and a lab coat.[3] Work in a
well-ventilated chemical fume hood.[3] Ensure
an eyewash station and safety shower are

readily accessible.[3]

First Aid Measures
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Exposure Route

First Aid Procedure

Reference(s)

Inhalation

Remove the person to fresh air
and keep them comfortable for
breathing.[4] If not breathing,
give artificial respiration.[4] Get
immediate medical

advice/attention.[4]

[4]

Skin Contact

Take off immediately all
contaminated clothing.[4]
Wash with plenty of soap and
water.[4] Get immediate

medical advice/attention.[4]

[4]

Eye Contact

Rinse cautiously with water for
several minutes.[4] Remove
contact lenses, if present and
easy to do.[4] Continue rinsing.
[4] Get immediate medical

advice/attention.[4]

[4]

Ingestion

Rinse mouth.[4] Do NOT
induce vomiting.[4] Never give
anything by mouth to an
unconscious person.[4] Get
immediate medical

advice/attention.[4]

[4]

Fire Fighting and Accidental Release Measures
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Scenario Procedure Reference(s)

Use water spray, alcohol-
resistant foam, dry chemical,
or carbon dioxide as suitable
extinguishing media.[5] Wear
) o self-contained breathing

Fire Fighting S [4][5]
apparatus for firefighting if
necessary.[5] Thermal
decomposition generates
carbon oxides and hydrogen

bromide.[4]

Evacuate unnecessary
personnel and ensure
adequate ventilation.[4] Do not
breathe dust, mist, or spray.[4]
Absorb the spill with inert
Accidental Release material (e.g., sand, [3114]
vermiculite) and collect it into a
sealed container for disposal.
[3] Clean the spill area with a
suitable solvent, followed by

soap and water.[3]

Experimental Protocols

1-(Benzyloxy)-4-(bromomethyl)benzene is a valuable reagent in organic synthesis, primarily
used as an alkylating agent to introduce the 4-(benzyloxy)benzyl group.

General Protocol for O-Alkylation of Phenols
(Williamson Ether Synthesis)

This protocol describes the alkylation of a phenolic hydroxyl group using 1-(benzyloxy)-4-
(bromomethyl)benzene.

Materials:
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e Phenol derivative

e 1-(Benzyloxy)-4-(bromomethyl)benzene

e Anhydrous potassium carbonate (K2COs)

o Acetone or N,N-Dimethylformamide (DMF)

o Ethyl acetate

o Water

e Brine (saturated agueous NaCl solution)

e Anhydrous sodium sulfate (Na2S0Oa4) or magnesium sulfate (MgSOa)
Procedure:

e To a solution of the phenol (1.0 equivalent) in acetone or DMF, add anhydrous potassium
carbonate (2.0-3.0 equivalents).

¢ Add 1-(benzyloxy)-4-(bromomethyl)benzene (1.1-1.5 equivalents) to the suspension.
« Stir the reaction mixture at room temperature or heat to 50-70 °C.
e Monitor the reaction progress by Thin Layer Chromatography (TLC).

e Upon completion, cool the reaction mixture to room temperature and filter to remove
inorganic salts.

» Concentrate the filtrate under reduced pressure.
e Dissolve the residue in ethyl acetate and wash successively with water and brine.

e Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

 Purify the product by column chromatography on silica gel if necessary.[6]
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General Protocol for N-Alkylation of Amines

This protocol outlines the alkylation of a primary or secondary amine.

Materials:

Amine

1-(Benzyloxy)-4-(bromomethyl)benzene

Potassium carbonate (K2COs) or another suitable base

Acetonitrile (ACN) or another suitable solvent

Procedure:

To a solution of the amine (1.0 equivalent) in the chosen solvent, add the base (e.g., K2COs,
2-3 equivalents).

e Add 1-(benzyloxy)-4-(bromomethyl)benzene (1.1-1.5 equivalents).
« Stir the reaction mixture at room temperature or with heating as required.
e Monitor the reaction by TLC.

o Upon completion, perform an appropriate aqueous work-up, such as quenching with water
and extracting with an organic solvent.

« Dry the organic phase, concentrate, and purify the product as needed.[7]

Biological and Toxicological Information

While specific studies on the biological signaling pathways of 1-(benzyloxy)-4-
(bromomethyl)benzene are limited, research on related compounds provides valuable
insights.

Potential Biological Activity
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The "benzyloxybenzyl" moiety is a pharmacophore of interest in drug discovery. For instance,
N-(4-(benzyloxy)benzyl)-4-aminoquinolines have demonstrated antimycobacterial activity.[8]
Additionally, compounds containing a benzyloxyphenyl group have been shown to modulate
the slow inactivation of sodium channels, suggesting a potential role in neuroscience research.

[°]

Toxicological Profile of Related Compounds

Benzyl halides, as a class, are known for their reactivity and potential toxicity. Benzyl bromide
is a strong lachrymator and irritant to the eyes, skin, and respiratory system.[7] Studies on
benzyl chloride and benzyl bromide have indicated genotoxic potential, including the induction
of DNA damage, mutagenicity in bacteria, and sister chromatid exchanges in mammalian cells.
[5] This reactivity is attributed to their ability to act as alkylating agents.

Visualizations
Synthetic Utility Workflow

The following diagram illustrates the general workflow for utilizing 1-(benzyloxy)-4-
(bromomethyl)benzene as an alkylating agent in the synthesis of more complex molecules.

1-(Benzyloxy)-4-
(bromomethyl)benzene

Nucleophile
(e.g., Phenol, Amine)

ing (" Reaction Monitoring
(TLC, GC, etc.)

Reaction Complete

v
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& Extraction (Chromatography, etc.)

R
(Solvent, Base)
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Click to download full resolution via product page

Synthetic workflow using the target compound.

General Toxicity Pathway for Benzyl Halides

This diagram illustrates a generalized pathway for the potential toxicity of benzyl halides, based
on their reactivity as alkylating agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-(Benzyloxy)-4-(bromomethyl)benzene material safety
data sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113425#1-benzyloxy-4-bromomethyl-benzene-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b113425?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

